Cas no 1804166-86-6 (4-(2-Bromopropanoyl)-2-chloromandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-2-chloromandelic acid
• CAS No: 1804166-86-6
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4941707
• Update Time: 2025-05-25

4-(2-Bromopropanoyl)-2-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-2-chloromandelic acid

• Inchi： 1S/C11H10BrClO4/c1-5(12)9(14)6-2-3-7(8(13)4-6)10(15)11(16)17/h2-5,10,15H,1H3,(H,16,17)
• InChI Key： JTMANRZOUJVGSW-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=C(C=1)Cl)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6

Additional information on 4-(2-Bromopropanoyl)-2-chloromandelic acid

Recent Advances in the Study of 4-(2-Bromopropanoyl)-2-chloromandelic acid (CAS: 1804166-86-6)

4-(2-Bromopropanoyl)-2-chloromandelic acid (CAS: 1804166-86-6) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromopropanoyl and chloromandelic acid moieties, has been investigated for its potential applications in drug development, particularly as a building block for more complex pharmacologically active molecules. Recent studies have focused on its synthesis, structural properties, and biological activity, providing valuable insights for researchers in the field.

The synthesis of 4-(2-Bromopropanoyl)-2-chloromandelic acid has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces side reactions and enhances the stereoselectivity of the final product. This advancement is critical for ensuring the reproducibility and scalability of the compound, which is often a precursor in the synthesis of chiral intermediates used in asymmetric catalysis and drug design.

In terms of biological activity, preliminary research has explored the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(2-Bromopropanoyl)-2-chloromandelic acid exhibited moderate inhibitory effects on certain proteases involved in inflammatory responses. While the exact mechanism remains under investigation, these findings suggest that the compound could serve as a scaffold for developing new anti-inflammatory agents.

Another area of interest is the compound's role in targeted drug delivery systems. Due to its reactive bromopropanoyl group, 4-(2-Bromopropanoyl)-2-chloromandelic acid can be conjugated with other molecules to create prodrugs or carrier-linked therapeutics. A 2023 paper in Molecular Pharmaceutics highlighted its use in the development of pH-sensitive drug conjugates, which release active drugs selectively in acidic environments such as tumor tissues. This application could significantly improve the efficacy and reduce the side effects of chemotherapy agents.

Despite these promising developments, challenges remain in the widespread adoption of 4-(2-Bromopropanoyl)-2-chloromandelic acid in pharmaceutical applications. Issues such as stability under physiological conditions and potential toxicity of its metabolites require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation techniques.

In conclusion, 4-(2-Bromopropanoyl)-2-chloromandelic acid (CAS: 1804166-86-6) represents a versatile and promising compound in chemical biology and drug discovery. Recent studies have elucidated its synthetic pathways, biological activities, and potential therapeutic applications, paving the way for future innovations. As research progresses, this compound may play an increasingly important role in the development of next-generation pharmaceuticals.